Cas no 133097-99-1 (7,7'-Cyclo-4,4'-dihydroxy-8,8'-lignan-9,9'-dioic acid; (all-ξ)-form)

• Product name: 7,7'-Cyclo-4,4'-dihydroxy-8,8'-lignan-9,9'-dioic acid; (all-ξ)-form
• CAS No: 133097-99-1
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 2770644
• PubChem ID: 71341055

7,7'-Cyclo-4,4'-dihydroxy-8,8'-lignan-9,9'-dioic acid; (all-ξ)-form Chemical and Physical Properties

Names and Identifiers

• 133097-99-1
• DTXSID80768075
• 3,4-Bis(4-hydroxyphenyl)cyclobutane-1,2-dicarboxylic acid
• 7,7'-Cyclo-4,4'-dihydroxy-8,8'-lignan-9,9'-dioic acid; (all-ξ)-form

• Inchi： InChI=1S/C18H16O6/c19-11-5-1-9(2-6-11)13-14(10-3-7-12(20)8-4-10)16(18(23)24)15(13)17(21)22/h1-8,13-16,19-20H,(H,21,22)(H,23,24)
• InChI Key： TTYYRPWJVRZDEQ-UHFFFAOYSA-N
• SMILES： OC(=O)C1C(C(C1c1ccc(O)cc1)c1ccc(O)cc1)C(O)=O

Computed Properties

• Exact Mass: 328.09468823Da
• Monoisotopic Mass: 328.09468823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Cyclobutane lignans Cyclobutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Cyclobutane lignans